2,5-Dimethyl-1,2,4-triazol-3-amine;perchloric acid

• IUPAC Name: 2,5-dimethyl-1,2,4-triazol-3-amine;perchloric acid
• InChI: InChI=1S/C4H8N4.ClHO4/c1-3-6-4(5)8(2)7-3;2-1(3,4)5/h1-2H3,(H2,5,6,7);(H,2,3,4,5)
• InChI Key: OPECWVNTWRQIBV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=N1)N)C.OCl(=O)(=O)=O
• Molecular Formula: C4H9ClN4O4
• Molecular Weight: 212.59 g/mol

Description

2,5-Dimethyl-1,2,4-triazol-3-amine;perchloric acid is a compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound is a versatile tool that can be used for a wide range of applications, including drug development, chemical synthesis, and biological research. In

Mechanism of Action

The mechanism of action of 2,5-Dimethyl-1,2,4-triazol-3-amine;perchloric acid is not fully understood. However, it has been shown to work by inhibiting various enzymes, including cytochrome P450 enzymes. It has also been shown to have antimicrobial and antiviral properties, which may be due to its ability to disrupt the cell membrane of microorganisms.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2,5-Dimethyl-1,2,4-triazol-3-amine;perchloric acid are not fully understood. However, it has been shown to have antimicrobial and antiviral properties, which may be due to its ability to disrupt the cell membrane of microorganisms. It has also been shown to be an effective inhibitor of various enzymes, including cytochrome P450 enzymes.

Advantages and Limitations for Lab Experiments

The advantages of using 2,5-Dimethyl-1,2,4-triazol-3-amine;perchloric acid in lab experiments include its versatility and potential applications in various areas. It can be used as a building block for the synthesis of new drugs, a catalyst for various reactions, and a tool for the study of various biological processes.
The limitations of using 2,5-Dimethyl-1,2,4-triazol-3-amine;perchloric acid in lab experiments include its potential toxicity and the need for careful handling. It is important to use this compound under controlled conditions to ensure the safety of the researchers.

Future Directions

There are several future directions for the research on 2,5-Dimethyl-1,2,4-triazol-3-amine;perchloric acid. One direction is the development of new drugs based on this compound. It has been shown to have antimicrobial and antiviral properties, making it a potential candidate for the development of new antibiotics and antiviral drugs.
Another direction is the study of the mechanism of action of this compound. Further research is needed to fully understand how this compound works and its potential applications in various areas.
Conclusion:
In conclusion, 2,5-Dimethyl-1,2,4-triazol-3-amine;perchloric acid is a versatile compound that has potential applications in various areas. Its synthesis method is well-established, and it can be synthesized in large quantities with high purity. It has been extensively used in scientific research, and its potential applications include drug development, chemical synthesis, and biological research. Further research is needed to fully understand its mechanism of action and its potential applications in various areas.

Synthesis Methods

The synthesis of 2,5-Dimethyl-1,2,4-triazol-3-amine;perchloric acid involves the reaction of 2,5-dimethyl-1,2,4-triazole with perchloric acid. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The synthesis method is well-established, and the compound can be synthesized in large quantities with high purity.

Scientific Research Applications

2,5-Dimethyl-1,2,4-triazol-3-amine;perchloric acid has been extensively used in scientific research due to its potential applications in various areas. In drug development, this compound can be used as a building block for the synthesis of new drugs. It has been shown to have antimicrobial and antiviral properties, making it a potential candidate for the development of new antibiotics and antiviral drugs.
In chemical synthesis, 2,5-Dimethyl-1,2,4-triazol-3-amine;perchloric acid can be used as a catalyst for various reactions. It has been shown to be an effective catalyst for the synthesis of various organic compounds, including heterocyclic compounds.
In biological research, this compound can be used as a tool for the study of various biological processes. It has been shown to be an effective inhibitor of various enzymes, making it a potential candidate for the development of new enzyme inhibitors.